1,4-Icosanediol

• CAS No.: 16274-31-0
• Molecular Formula: C20H42O2
• Molecular Weight: 314.5 g/mol
• IUPAC Name: icosane-1,4-diol
• InChI: InChI=1S/C20H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20(22)18-16-19-21/h20-22H,2-19H2,1H3
• InChI Key: RAZKJGDSGFGVPZ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCC(CCCO)O
• Synonyms: 1,4-Icosanediol

Description

1,4-Icosanediol is a long-chain aliphatic diol with a 20-carbon backbone and hydroxyl groups at the 1st and 4th positions. Such diols are typically hydrophobic due to their extended hydrocarbon chains, making them relevant in industrial applications like surfactants, lubricants, or polymer precursors. The absence of direct data in the evidence necessitates comparisons with structurally analogous 1,4-diols, such as 1,4-cyclohexanediol, 1,4-butanediol, and benzene-1,4-dithiol, to extrapolate properties and applications.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Source
1,4-Icosanediol	C₂₀H₄₂O₂	~314.55	Predicted: Low water solubility, high melting/boiling points due to long chain	Inferred
1,4-Cyclohexanediol	C₆H₁₂O₂	116.16	Water-soluble (polar cyclic structure); melting point ~90–100°C (predicted)	NIST Report
1,4-Butanediol	C₄H₁₀O₂	90.12	Miscible in water; MP: 20°C, BP: 230°C; used in polymer cross-linking	Hyaluronic acid study
Benzene-1,4-dithiol	C₆H₆S₂	142.24	Low water solubility; MP: 90°C; used in electrochemistry and organic synthesis	Safety Report

Key Observations :

• Solubility: Shorter-chain diols (e.g., 1,4-butanediol) exhibit higher water solubility due to reduced hydrophobicity. 1,4-Icosanediol’s long chain likely renders it insoluble in water but soluble in nonpolar solvents.
• Thermal Stability : Longer chains (e.g., 1,4-icosanediol) are expected to have higher melting/boiling points than cyclic or short-chain analogs.

Bioactivity and Toxicity

Compound	Bioactivity/Toxicity	Source
1,4-Cyclohexanediol	Limited toxicity data; likely low acute toxicity due to structural similarity to sugars	NIST
Benzene-1,4-dithiol	Toxic (R20/21/22: harmful if inhaled, ingested, or absorbed); irritant to eyes/skin	Safety Report
1,4-Icosanediol	Predicted low toxicity (similar to long-chain alcohols); potential irritant at high concentrations	Inferred

Notes:

• Cytotoxicity data for 1,4-diol analogs (e.g., compounds 1,4 in Table S2 and Table 2 ) suggest bioactivity varies with functional groups. Longer-chain diols may show reduced cellular uptake compared to smaller molecules.
  
  

Spectroscopic and Analytical Data

• 1,4-Cyclohexanediol : Characterized via NMR and UV-Vis (e.g., HMBC correlations in structural studies ).
  
  
• 1,4-Icosanediol: Predicted IR peaks for -OH (~3200–3600 cm⁻¹) and C-O (~1050–1150 cm⁻¹). No experimental spectra are available in the evidence.